![molecular formula C22H16N4O B6279637 1-{2-[4-(2-phenyldiazen-1-yl)phenyl]diazen-1-yl}naphthalen-2-ol CAS No. 1071538-45-8](/img/no-structure.png)
1-{2-[4-(2-phenyldiazen-1-yl)phenyl]diazen-1-yl}naphthalen-2-ol
Overview
Description
This compound is also known as Sudan Red 7B . It is a chemical reagent used in staining . The IUPAC name for this compound is N-ethyl-1-{2-[4-(2-phenyldiazen-1-yl)phenyl]diazen-1-yl}naphthalen-2-amine . Its molecular formula is C24H21N5 .
Molecular Structure Analysis
The molecular structure of this compound is based on structures generated from information available in databases . The molecular formula identifies each type of element by its chemical symbol and identifies the number of atoms of each element found in one discrete molecule of the substance .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the diazotization of aniline followed by coupling with naphthol and then coupling with 4-phenylazoaniline. The final product is obtained after purification and isolation.", "Starting Materials": ["Aniline", "Sodium nitrite", "Hydrochloric acid", "Naphthol", "4-phenylazoaniline"], "Reaction": [ { "Step 1": "Diazotization of Aniline", "Conditions": "Aniline is dissolved in hydrochloric acid and sodium nitrite is added slowly with stirring at low temperature.", "Products": "Diazonium salt of aniline" }, { "Step 2": "Coupling with Naphthol", "Conditions": "Naphthol is dissolved in sodium hydroxide and the diazonium salt of aniline is added slowly with stirring at low temperature.", "Products": "1-(naphthalen-2-yldiazenyl)aniline" }, { "Step 3": "Coupling with 4-phenylazoaniline", "Conditions": "4-phenylazoaniline is dissolved in hydrochloric acid and the product from step 2 is added slowly with stirring at low temperature.", "Products": "1-{2-[4-(2-phenyldiazen-1-yl)phenyl]diazen-1-yl}naphthalen-2-ol" }, { "Step 4": "Purification and Isolation", "Conditions": "The product is purified by recrystallization or column chromatography and isolated as a solid.", "Products": "Final product" } ] } | |
CAS RN |
1071538-45-8 |
Product Name |
1-{2-[4-(2-phenyldiazen-1-yl)phenyl]diazen-1-yl}naphthalen-2-ol |
Molecular Formula |
C22H16N4O |
Molecular Weight |
352.4 |
Purity |
95 |
Origin of Product |
United States |
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